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Introduction

The OX-34 monoclonal antibody is a critical tool for researchers studying the rat immune
system. This mouse IgG2a antibody specifically targets the rat CD2 antigen, a key cell surface
glycoprotein involved in T cell and NK cell function. Understanding the precise binding
characteristics, cellular expression patterns, and functional implications of the OX-34 antibody's
target is paramount for its effective application in immunology, immuno-oncology, and
autoimmune disease research. This technical guide provides an in-depth overview of the OX-
34 antibody, its target specificity, expression profile, and associated signaling pathways,
supplemented with detailed experimental protocols and quantitative data.

OX-34 Antibody and Target Characteristics

The OX-34 antibody recognizes the rat CD2 (Cluster of Differentiation 2) antigen, also known
as T-cell surface antigen T11/Leu-5 or Lymphocyte Function-Associated Antigen 2 (LFA-2).[1]
[2] Rat CD2 is a type | transmembrane glycoprotein with a molecular weight ranging from 50 to
58 kDa.[1][3] This protein is a member of the immunoglobulin superfamily, playing a crucial role
in cell adhesion and signal transduction.[1]
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Property Description
Antibody Name OX-34
Target Antigen Rat CD2
Species Reactivity Rat

Isotype Mouse 1gG2a, K
Molecular Weight of Target 50-58 kDa
Immunogen Activated rat T helper cells

Target Specificity and Expression

The OX-34 antibody exhibits specific binding to a determinant on rat thymocytes and peripheral
T-cells.[3] It also recognizes a subset of Natural Killer (NK) cells.[1] Notably, the OX-34
antibody does not bind to B cells or peritoneal macrophages.[3] However, some studies have

reported its expression on spleen macrophages.

The expression of rat CD2 is dynamically regulated. It is considered one of the earliest T-cell

markers and is present on the vast majority of thymocytes.[2] In peripheral blood, CD2 is

expressed on all T lymphocytes that form E-rosettes.[1] The expression of CD2 is upregulated

on activated T cells, which enhances their adhesive and signaling capabilities.[2]

Expression of Rat CD2 (recognized by

Cell Type

o 0X-34)
Thymocytes High
Peripheral T-cells High

Natural Killer (NK) cells

Subset Positive

Spleen Macrophages

Positive (some studies)

B cells

Negative

Peritoneal Macrophages

Negative

Spermatogonial Stem Cells (SSCs)

Positive (detected by FACS)[4]
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Function of Rat CD2

Rat CD2 functions as both an adhesion molecule and a co-stimulatory receptor, modulating T
cell and NK cell responses. In rodents, the primary ligand for CD2 is CD48.[1] The interaction
between CD2 on T cells and CD48 on antigen-presenting cells (APCs) strengthens the
immunological synapse, facilitating T cell activation.

Beyond its adhesive role, ligation of CD2 initiates intracellular signaling cascades that
contribute to T cell proliferation, differentiation, and effector functions. The cytoplasmic domain
of CD2 is crucial for its signaling capabilities.[5] The OX-34 antibody has been shown to block
the binding of CD2 to CDA48, thereby attenuating T cell responses.[1] This functional blockade
has been demonstrated to be effective in animal models of autoimmune diseases, such as
adjuvant arthritis in rats.[1]

Signaling Pathways

Engagement of the rat CD2 molecule triggers a complex network of intracellular signaling
events that are essential for T cell activation. While the complete signaling cascade is still
under investigation, key pathways have been elucidated. The cytoplasmic tail of CD2 lacks
intrinsic enzymatic activity but contains proline-rich motifs that serve as docking sites for
various signaling proteins.

Upon CD2 ligation, a signaling cascade is initiated that involves the recruitment and activation
of several key protein tyrosine kinases, including Lck and Fyn. These kinases phosphorylate
downstream targets, leading to the activation of the ZAP70/Syk family kinases. This, in turn,
leads to the phosphorylation and activation of adaptor proteins such as LAT and SLP-76, which
orchestrate the formation of a larger signaling complex. Ultimately, these events culminate in
the activation of downstream pathways, including the PLCyl-mediated calcium mobilization
and the Ras-MAPK cascade, leading to transcription factor activation and subsequent T cell
responses.
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Rat CD2 Signaling Pathway
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Experimental Protocols

The OX-34 antibody is a versatile reagent suitable for a range of immunological assays. Below
are detailed protocols for common applications.

Flow Cytometry

This protocol outlines the steps for staining rat splenocytes for flow cytometric analysis of CD2

expression.
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Flow Cytometry Workflow for Rat Splenocytes
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IHC Workflow for Rat Spleen
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End: Microscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2445120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

